Cas no 61879-70-7 (3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)-)

3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)- structure
61879-70-7 structure
Product Name:3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)-
CAS No:61879-70-7
MF:C14H26O2
MW:226.355044841766
CID:1631658
Update Time:2024-09-12

3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)-
    • Inchi: 1S/C14H26O2/c1-4-5-9-13(15)11(2)12-8-6-7-10-14(12,3)16/h11-12,16H,4-10H2,1-3H3
    • InChI Key: UXRGQWGDYMKJBE-UHFFFAOYSA-N
    • SMILES: CC(C1CCCCC1(O)C)C(=O)CCCC

Computed Properties

  • Exact Mass: 226.19338

Experimental Properties

  • Density: 0.954±0.06 g/cm3(Predicted)
  • Boiling Point: 323.6±15.0 °C(Predicted)
  • PSA: 37.3
  • pka: 15.14±0.40(Predicted)
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